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Introduction
Volicitin [N-(17-hydroxylinolenoyl)-L-glutamine] is a fatty acid-amino acid conjugate (FAC) first

identified in the oral secretions of the beet armyworm (Spodoptera exigua)[1]. It is a potent

elicitor of indirect plant defenses, particularly in monocots like maize[1][2]. When introduced to

a wounded plant, volicitin triggers a systemic response, leading to the emission of a specific

blend of herbivore-induced plant volatiles (HIPVs)[1][2]. These volatiles, which include

terpenoids and indole, act as a "distress signal," attracting natural enemies of the herbivorous

insects, such as parasitic wasps[1][2][3]. This tritrophic interaction is a key mechanism of plant

defense.

The perception of volicitin is thought to occur at the plasma membrane, though a specific

receptor has not been fully characterized[4][5]. The downstream signaling cascade involves the

octadecanoid pathway, with jasmonic acid (JA) and ethylene playing crucial roles in modulating

the defense response[6][7]. The activation of this pathway leads to the transcriptional regulation

of defense-related genes, including those responsible for the synthesis of volatile

compounds[2].

These application notes provide detailed protocols for three key bioassays to test the activity of

volicitin in plants: the analysis of HIPV emissions, the quantification of jasmonic acid, and the

analysis of defense-related gene expression.
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Volicitin perception and signaling in plants is a complex process that integrates with the plant's

general wound and herbivore defense responses. The pathway, as currently understood, can

be summarized as follows:

Perception: Volicitin, present in the oral secretions of herbivores, is introduced into plant

tissues during feeding. It is believed to be recognized by a putative receptor on the plasma

membrane of plant cells[4][5].

Signal Transduction: This recognition event initiates a downstream signaling cascade. While

the exact initial steps are still under investigation, it is known to involve mitogen-activated

protein kinases (MAPKs).

Hormonal Regulation: The signaling pathway is heavily reliant on the production and action

of phytohormones, primarily jasmonic acid (JA) and ethylene[6][7]. Volicitin treatment leads

to a significant increase in the endogenous levels of JA[6][7].

Transcriptional Activation: The accumulation of JA and the activation of other signaling

components lead to the transcriptional upregulation of defense-related genes[2]. A key

example is the indole-3-glycerol phosphate lyase (Igl) gene in maize, which is responsible for

the production of indole, a major component of the HIPV blend[2].

Volatile Emission: The products of these newly expressed genes, including various

synthases, lead to the production and release of a complex blend of HIPVs from the entire

plant, not just the site of damage[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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